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Compound of Interest

Compound Name: Ammonium picrate

Cat. No.: B094429 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular formula, structure,

and key properties of ammonium picrate. The information is curated for professionals in

research, science, and drug development, with a focus on delivering precise data and

established experimental methodologies.

Introduction
Ammonium picrate, also known as Dunnite or Explosive D, is an energetic material that has

been utilized in various applications, including explosives, fireworks, and rocket propellants.[1]

[2][3] It is a salt formed from the reaction of picric acid with ammonia.[4] Understanding its

molecular structure and physicochemical properties is crucial for its safe handling, application,

and the development of new energetic materials.

Molecular Formula and Structure
The molecular formula of ammonium picrate is C₆H₆N₄O₇.[1][5][6] It is an ammonium salt of

2,4,6-trinitrophenol (picric acid).[3] The structure consists of an ammonium cation (NH₄⁺) and a

picrate anion (C₆H₂(NO₂)₃O⁻). The ionic nature of the compound, with electrostatic interactions

and hydrogen bonding between the cation and anion, contributes to its stability.[7]

The picrate anion has a phenolic oxygen and three nitro groups attached to a benzene ring at

the 2, 4, and 6 positions. Due to steric hindrance, the ortho-nitro groups are twisted relative to

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b094429?utm_src=pdf-interest
https://www.benchchem.com/product/b094429?utm_src=pdf-body
https://www.benchchem.com/product/b094429?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ammonium-Picrate
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0112.pdf
https://www.drugfuture.com/chemdata/ammonium-picrate.html
https://en.wikipedia.org/wiki/Dunnite
https://www.benchchem.com/product/b094429?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ammonium-Picrate
https://www.wikidata.org/wiki/Q424516
https://webbook.nist.gov/cgi/cbook.cgi?ID=131-74-8
https://www.drugfuture.com/chemdata/ammonium-picrate.html
https://www.smolecule.com/products/s577946
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the plane of the benzene ring, while the para-nitro group is nearly coplanar.[7]

Ionic structure of Ammonium Picrate.

Physicochemical Properties
A summary of the key quantitative data for ammonium picrate is presented in the table below

for easy reference and comparison.

Property Value Reference

Molecular Formula C₆H₆N₄O₇ [1][5][6]

Molecular Weight 246.13 g/mol [3][7]

Appearance
Bright yellow scales or

orthorhombic crystals
[1][3]

Density 1.72 g/cm³ [3][8]

Melting Point Decomposes at 277-282 °C [8]

Autoignition Temperature 423 °C [8]

Solubility in Water 1.1 g/100 mL at 20°C [3][8]

Solubility in Alcohol Slightly soluble [3][7]

Explosion Velocity 7,150 m/s [5]

Experimental Protocols
The primary method for synthesizing ammonium picrate is through the neutralization of picric

acid with ammonia.[7][9]

Reaction: C₆H₂(NO₂)₃OH + NH₃ → C₆H₂(NO₂)₃ONH₄

Detailed Methodology:

Preparation of Reactants: A suspension of picric acid is prepared in hot water.[1] Gaseous

ammonia or an aqueous solution of ammonium hydroxide is used as the neutralizing agent.
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[1][9]

Neutralization: The ammonia source is added to the picric acid suspension under controlled

temperature conditions. The reaction is an acid-base neutralization, which is exothermic.

Endpoint Determination: The completion of the neutralization reaction is critical for product

purity. Modern methods may employ test papers to monitor the pH of the solution. The

reaction is considered complete when the solution remains neutral for a specified period,

such as ten minutes of boiling with steam after the ammonia supply has been stopped.[7]

Crystallization and Isolation: Upon cooling the reaction mixture, ammonium picrate
precipitates out of the solution as fine yellow needles.[9]

Washing and Drying: The resulting crystals are washed to remove any unreacted starting

materials and impurities. The product is then dried. It is important to note that dry

ammonium picrate is a high explosive and sensitive to shock and friction.[8][10] For safety,

it is often handled and stored wetted with at least 10% water.[1]
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Picric Acid Suspension in Hot Water

Neutralization Reaction

Aqueous or Gaseous Ammonia

Endpoint Monitoring (e.g., pH test paper)

Cooling and Crystallization

Filtration and Isolation of Crystals

Washing of Crystals

Controlled Drying

Ammonium Picrate

Click to download full resolution via product page

Synthesis workflow for Ammonium Picrate.

The crystal structure of ammonium picrate has been determined using single-crystal X-ray

diffraction.[3][7]
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Methodology:

Crystal Growth: Single crystals of ammonium picrate suitable for X-ray diffraction are

grown, typically from an aqueous solution.

Data Collection: A selected crystal is mounted on a goniometer and irradiated with a

monochromatic X-ray beam. The diffraction pattern is recorded as the crystal is rotated.

Structure Solution and Refinement: The collected diffraction data is used to determine the

electron density map of the crystal, which allows for the elucidation of the atomic positions.

The structural model is then refined to best fit the experimental data.

Studies have shown that ammonium picrate crystallizes in the orthorhombic crystal system

with the space group Ibca.[7] These analyses provide precise bond lengths, bond angles, and

details about the intermolecular interactions, such as hydrogen bonding between the

ammonium and picrate ions, which are crucial for understanding the compound's properties.[7]

Safety and Handling
Ammonium picrate is a hazardous substance and must be handled with extreme care. When

dry, it is a high explosive that can be initiated by heat, shock, or friction.[2][10] It is also

flammable and produces toxic oxides of nitrogen upon combustion or decomposition.[1] Skin

contact should be avoided as it can cause irritation and may be absorbed through the skin.[1]

[2] It is recommended to handle ammonium picrate when wetted with at least 10% water to

reduce its sensitivity.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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